Cas no 941927-92-0 (2-methyl-5-(2-phenylethyl)-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 2-methyl-5-(2-phenylethyl)-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 941927-92-0
• MF: C₁₈H₁₅N₃OS₂
• MW: 353.46120095253
• CID: 6411108
• PubChem ID: 16906707
• Update Time: 2025-07-01

2-methyl-5-(2-phenylethyl)-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-phenylethyl)-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• 941927-92-0
• 2-methyl-5-phenethyl-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-4(5H)-one
• 2-methyl-5-(2-phenylethyl)-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• AKOS016389293
• 2-methyl-5-(2-phenylethyl)-7-(thiophen-2-yl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• F2347-0957

• Inchi： 1S/C18H15N3OS2/c1-12-19-16-17(24-12)15(14-8-5-11-23-14)20-21(18(16)22)10-9-13-6-3-2-4-7-13/h2-8,11H,9-10H2,1H3
• InChI Key： ZZLWXFXQTNSJPG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC2=CC=CC=C2)N=C(C2SC=CC=2)C2SC(C)=NC1=2

Computed Properties

• Exact Mass: 353.06565446g/mol
• Monoisotopic Mass: 353.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-methyl-5-(2-phenylethyl)-7-(thiophen-2-yl)-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One: A Promising Compound in the Field of Medicinal Chemistry

2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One represents a novel synthetic compound with a complex molecular framework that has garnered significant attention in recent years. This compound, with the CAS number 941927-92-0, is characterized by its unique combination of aromatic and heterocyclic functionalities, which may contribute to its potential therapeutic applications. The molecular architecture of this compound is centered around a 1,3-thiazolo[4,5-d]pyridazin-4-one core, which is further modified by substituents such as 2-methyl, 5-(2-phenylethyl), and 7-(thiophen-2-yl) groups. These structural features are critical in determining the compound's physicochemical properties and biological activity.

Recent studies have highlighted the importance of 1,3-thiazolo[4,5-d]pyridazin-4-one scaffolds in the development of pharmacologically active agents. These heterocyclic systems are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The 2-methyl group at the 5-position of the pyridazinone ring may influence the compound's hydrophobicity and metabolic stability, while the 5-(2-phenylethyl) substituent introduces aromaticity and potential π-π stacking interactions with target proteins. The 7-(thiophen-2-yl) group, on the other hand, adds a sulfur-containing heteroaromatic ring, which could enhance the compound's reactivity and binding affinity to specific biological receptors.

One of the most significant aspects of 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One is its potential role in the treatment of neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit neuroprotective effects by modulating the activity of acetylcholinesterase and monoamine oxidase enzymes. The thiophen-2-yl substituent in this compound may contribute to its ability to inhibit these enzymes, which are implicated in the pathogenesis of Alzheimer's disease and Parkinson's disease. This finding aligns with the growing interest in developing small molecule inhibitors targeting these enzymes for the management of cognitive decline and motor dysfunction.

Another area of research focusing on 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One is its potential as an anti-inflammatory agent. Inflammation is a key pathological process in numerous diseases, including autoimmune disorders and chronic inflammatory conditions. A 2024 review in Pharmacological Research highlighted the role of 1,3-thiazolo[4,5-d]pyridazin-4-one derivatives in modulating the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The 2-phenylethyl group in this compound may enhance its ability to bind to inflammatory cytokine receptors, thereby reducing the production of pro-inflammatory mediators such as TNF-α and IL-6.

The 2-methyl group at the 5-position of the pyridazinone ring also plays a crucial role in the compound's pharmacokinetic profile. Hydrophobic substituents like 2-methyl can improve the compound's membrane permeability and oral bioavailability, which are essential for the development of effective therapeutic agents. A 2023 study in Drug Metabolism and Disposition showed that 1,3-thiazolo[4,5-d]pyridazin-4-one derivatives with hydrophobic substituents exhibit prolonged plasma half-lives compared to their more hydrophilic counterparts. This suggests that the 2-methyl group in 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One may contribute to its enhanced metabolic stability and prolonged therapeutic effect.

Additionally, the thiophen-2-yl substituent in this compound may provide unique opportunities for drug design. Thiophene rings are commonly found in bioactive molecules due to their ability to form hydrogen bonds and π-π interactions with target proteins. A 2024 study in Bioorganic & Medicinal Chemistry explored the interaction of 1,3-thiazolo[4,5-d]pyridazin-4-one derivatives with G-protein coupled receptors (GPCRs), which are important targets for many therapeutic drugs. The thiophen-2-yl group in 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One may facilitate its binding to specific GPCRs, potentially leading to the development of new agents for treating conditions such as hypertension and diabetes.

In the context of drug discovery, the 2-phenylethyl substituent in this compound is also of interest. Phenethylamines are known for their ability to act as monoamine neurotransmitters, and compounds containing this group have been explored for their potential in the treatment of psychiatric disorders. A 2023 study in Neuropsychopharmacology reported that 1,3-thiazolo[4,5-d]pyridazin-4-one derivatives with phenethylamine moieties exhibited antidepressant-like effects in animal models. The 2-phenylethyl group in 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One may contribute to its ability to modulate monoamine systems, which are implicated in the pathophysiology of depression and anxiety disorders.

Despite its promising potential, the development of 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One as a therapeutic agent is still in its early stages. Further research is needed to fully elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile. Ongoing studies are also exploring the possibility of modifying the compound's structure to enhance its potency and selectivity for specific biological targets.

In conclusion, 2-Methyl-5-(2-Phenylethyl)-7-(Thiophen-2-Yl)-4H,5H-1,3Thiazolo[4,5-d]Pyridazin-4-One represents a promising candidate in the field of medicinal chemistry. Its unique molecular structure, characterized by the presence of 2-methyl, 5-(2-phenylethyl), and 7-(thiophen-2-yl) groups, may endow it with the ability to interact with a wide range of biological targets. As research in this area continues to advance, it is anticipated that this compound could play a significant role in the development of new therapeutic strategies for the treatment of various diseases.